Cas no 133858-35-2 (2-(Methylthio)-3,5-diphenylpyrimidin-4(3H)-one)

• Product Name: 2-(Methylthio)-3,5-diphenylpyrimidin-4(3H)-one
• CAS No: 133858-35-2
• MF: C₁₇H₁₄N₂OS
• MW: 294.370862483978
• CID: 4695474
• Update Time: 2023-08-15

2-(Methylthio)-3,5-diphenylpyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(Methylthio)-3,5-diphenylpyrimidin-4(3H)-one

• Inchi： 1S/C17H14N2OS/c1-21-17-18-12-15(13-8-4-2-5-9-13)16(20)19(17)14-10-6-3-7-11-14/h2-12H,1H3
• InChI Key： ATCAZNLYRPJFNA-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C2C=CC=CC=2)C(N1C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 446
• Topological Polar Surface Area: 58